molecular formula C17H25N3O4 B6558553 N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-3,3-dimethylbutanamide CAS No. 1040660-35-2

N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)-3,3-dimethylbutanamide

Cat. No. B6558553
CAS RN: 1040660-35-2
M. Wt: 335.4 g/mol
InChI Key: FHAAMGBRJNGGMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a pyrido[1,2-a]pyrazine ring which is a bicyclic system consisting of a pyridine and a pyrazine ring fused together. This ring system is substituted at position 2 with an ethyl group which is further substituted with a 3,3-dimethylbutanamide group. The pyrido[1,2-a]pyrazine ring also contains two carbonyl groups at positions 1 and 8 and a methoxy group at position 7 .


Synthesis Analysis

While the exact synthesis of this compound is not available, compounds with similar structures are often synthesized through cyclization reactions involving diamines and dicarbonyl compounds .


Molecular Structure Analysis

The presence of multiple carbonyl groups and a methoxy group in the compound suggests that it can participate in hydrogen bonding, which could significantly influence its molecular structure. The compound is likely to exist in a tautomeric form due to the presence of the carbonyl groups .


Chemical Reactions Analysis

The compound contains several functional groups such as carbonyl groups and an amide group which can undergo various chemical reactions. For example, the carbonyl groups can undergo reactions such as nucleophilic addition or reduction, and the amide group can participate in hydrolysis or condensation reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its exact molecular structure, the presence of functional groups, and the conditions under which it is stored. For example, the presence of multiple carbonyl groups and a methoxy group suggests that the compound is likely to be polar and may therefore be soluble in polar solvents .

Scientific Research Applications

Organoboron Compounds and Drug Synthesis

Organoboron compounds, including aryl borates, play a crucial role in organic synthesis. Due to their high stability, low toxicity, and reactivity, they serve as important intermediates. Specifically, boronic acid compounds are used to protect diols during drug synthesis. They also feature in asymmetric amino acid synthesis, Diels–Alder reactions, and Suzuki coupling reactions. In drug applications, boric acid compounds act as enzyme inhibitors or specific ligand drugs. Additionally, they can serve as fluorescent probes for identifying hydrogen peroxide, sugars, copper ions, and catecholamines. Boronic ester bonds are also employed in constructing stimulus-responsive drug carriers, allowing controlled drug release based on environmental cues such as pH, glucose levels, and ATP .

Antitumor Activity and Dolutegravir Derivatives

Dolutegravir, an HIV drug with a nitrogen-oxygen heterocycle structure, has potential antitumor properties. Researchers explore novel anti-tumor drugs by preparing dolutegravir derivatives with different 1,2,3-triazole moieties. These derivatives are synthesized via click reactions, aiming to inhibit cell survival and combat cancer .

Fluorescent Probes and Fluorescein Isothiocyanate-Lipopolysaccharide

Fluorescein isothiocyanate-lipopolysaccharide (FITC-LPS) from Escherichia coli O26 is a fluorescent probe. It has applications in studying bacterial lipopolysaccharides and cell membrane interactions. Researchers use FITC-LPS to visualize and track cellular processes, including immune responses and bacterial infections .

Microfluidic Systems and Nucleic Acid Assays

Microfluidic systems optimize conventional detection methods like PCR, LAMP, and CRISPR. These systems enhance sensitivity, reduce sample volume, and enable rapid analysis. Additionally, emerging technologies, such as smartphone-based and paper-based testing, contribute to nucleic acid assays. These advancements improve diagnostics and disease monitoring .

Future Directions

Given the lack of information on this specific compound, future research could focus on synthesizing the compound and studying its physical and chemical properties, reactivity, and potential biological activity. This could provide valuable insights into its potential applications in areas such as medicinal chemistry .

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and electrostatic interactions .

Biochemical Pathways

Without specific target identification, it’s challenging to accurately summarize the biochemical pathways affected by this compound. Once the targets are identified, it would be possible to map the compound’s effects onto specific biochemical pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would be determined by the compound’s interaction with its targets and the subsequent changes in cellular function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it’s difficult to predict how these factors might influence the compound’s activity .

properties

IUPAC Name

N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]-3,3-dimethylbutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O4/c1-17(2,3)10-15(22)18-5-6-19-7-8-20-11-14(24-4)13(21)9-12(20)16(19)23/h9,11H,5-8,10H2,1-4H3,(H,18,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHAAMGBRJNGGMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)CC(=O)NCCN1CCN2C=C(C(=O)C=C2C1=O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.